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Compound of Interest

Compound Name: Cortistatin-14

Cat. No.: B8083240

Cortistatin-14 Antibody Technical Support
Center

Welcome to the technical support center for the Cortistatin-14 antibody. This resource
provides detailed troubleshooting guides and frequently asked questions (FAQSs) to assist
researchers, scientists, and drug development professionals in successfully validating this
antibody for Western Blot (WB) and Immunohistochemistry (IHC) applications.

Frequently Asked Questions (FAQs)

Q1: What is Cortistatin-14 and what is its function?

Cortistatin-14 (CST-14) is a neuropeptide that shows structural and functional similarities to
somatostatin-14.[1][2] It is primarily expressed in the cortex and hippocampus.[2] CST-14 binds
to all five somatostatin receptors (sstl-sst5), the ghrelin receptor (GHS-R1a), and the Mas-

related G protein-coupled receptor MrgX2.[2][3][4] Its functions include the depression of
neuronal activity and modulation of sleep.[1]

Q2: What is the expected molecular weight of Cortistatin-14 in a Western Blot?

The precursor protein for Cortistatin-14 is expected to have a molecular weight of
approximately 10-11 kDa.[5]

Q3: How should | store the Cortistatin-14 antibody?
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For long-term storage, it is recommended to aliquot the antibody and store it at -20°C. Avoid
repeated freeze-thaw cycles. For short-term storage, 4°C is suitable.[5]

Q4: Has this antibody been validated in species other than human?

Reactivity with rat samples has been reported in scientific literature.[5] For other species, it is
recommended to perform initial validation experiments.

Cortistatin-14 Signaling Pathway

Cortistatin-14 exerts its biological effects by binding to several G-protein coupled receptors,
primarily the somatostatin receptors (sst1-5) and the ghrelin receptor (GHS-R1a). This
interaction can initiate downstream signaling cascades that influence neuronal activity.
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Cell Membrane Receptors

LIITIVLO
Downstream Effects
Binds
Cortistatin-14 Neuronal Inhibition
Binds GHS-R1la
(Ghrelin Receptor) Antidepressant-like Effects
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1. Sample Preparation
(Lysis & Quantitation)

2. SDS-PAGE
(Protein Separation)

3. Protein Transfer
(Gel to Membrane)

4. Blocking
(Prevent Non-specific Binding)

1. Deparaffinization & Rehydration

2. Antigen Retrieval

3. Peroxidase Blocking

4. Blocking Non-specific Sites

5. Primary Antibody Incubation
(Anti-Cortistatin-14)

5. Primary Antibody Incubation

'

'

6. Secondary Antibody Incubation
(HRP-conjugated)

6. Secondary Antibody & Detection

7. Detection
(Chemiluminescence)

8. Analysis

Click to download full

Need Custom Synthesis?

7. Chromogen Substrate

8. Counterstain & Mount

resolution via product page

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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